Cas no 17580-94-8 (Benzenepropanal,4-cyclohexyl-a-methyl-)

• Product Name: Benzenepropanal,4-cyclohexyl-a-methyl-
• CAS No: 17580-94-8
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 210113
• PubChem ID: 228990
• Update Time: 2025-04-19

Benzenepropanal,4-cyclohexyl-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,4-cyclohexyl-a-methyl-
• 3-(4-cyclohexylphenyl)-2-methylpropanal
• 3-(4-cyclohexylphenyl)-2-methyl-propanal
• AC1L5GMW
• AC1Q6PK4
• AG-J-77805
• AR-1E6915
• CTK4D6004
• NSC22278
• NSC-22278
• DTXSID00281635
• 17580-94-8
• SCHEMBL11254691

• Inchi： 1S/C16H22O/c1-13(12-17)11-14-7-9-16(10-8-14)15-5-3-2-4-6-15/h7-10,12-13,15H,2-6,11H2,1H3
• InChI Key： ZFIVSZPVPRXMEF-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.7

Experimental Properties

• Density: 0.983
• Boiling Point: 345.2°C at 760 mmHg
• Flash Point: 170.5°C
• Refractive Index: 1.519
• PSA: 17.07
• LogP: 4.11180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes